Cas no 41910-53-6 (2-(Chloroacetyl)isoindoline)

• Product Name: 2-(Chloroacetyl)isoindoline
• CAS No: 41910-53-6
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD09673293
• CID: 3980147
• PubChem ID: 15174912
• Update Time: 2025-07-18

2-(Chloroacetyl)isoindoline Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, 2-(chloroacetyl)-2,3-dihydro-
• Ethanone, 2-chloro-1-(1,3-dihydro-2H-isoindol-2-yl)-
• 41910-53-6
• DB-409369
• 2-Chloro-1-(1,3-dihydro-2H-isoindol-2-yl)ethanone
• 871-243-5
• RBA91053
• 2-chloro-1-(2,3-dihydro-1H-isoindol-2-yl)ethan-1-one
• 2-chloro-1-(1,3-dihydroisoindol-2-yl)ethanone
• EN300-3065964
• Z963453664
• 1H-Isoindole, 2-(chloroacetyl)-2,3-dihydro- (9CI); 2-Chloro-1-(1,3-dihydro-2H-isoindol-2-yl)ethanone (ACI); 2-(Chloroacetyl)isoindoline; 2-(a-Chloroacetyl)isoindoline; 2-Chloro-1-(2,3-dihydro-1H-isoindol-2-yl)ethan-1-one; 2-Chloro-1-(isoindolin-2-yl)ethan-1-one
• 2-(Chloroacetyl)isoindoline
• SCHEMBL16714306
• AKOS004090672

• MDL： MFCD09673293
• Inchi： 1S/C10H10ClNO/c11-5-10(13)12-6-8-3-1-2-4-9(8)7-12/h1-4H,5-7H2
• InChI Key： UGCFUIGORPBLAH-UHFFFAOYSA-N
• SMILES： ClCC(N1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2-(Chloroacetyl)isoindoline

Comprehensive Overview of 2-(Chloroacetyl)isoindoline (CAS No. 41910-53-6): Properties, Applications, and Industry Insights

2-(Chloroacetyl)isoindoline (CAS No. 41910-53-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic derivative combines an isoindoline core with a reactive chloroacetyl group, making it a versatile intermediate for synthesizing complex molecules. The compound's molecular formula, C₁₀H₁₀ClNO, and molecular weight of 195.65 g/mol position it as a critical building block in modern drug discovery pipelines.

Recent studies highlight the growing demand for isoindoline-based compounds in developing kinase inhibitors and GPCR-targeted therapies, aligning with the pharmaceutical industry's focus on precision medicine. The chloroacetyl moiety in this compound enables efficient conjugation reactions, particularly valuable in PROTAC (Proteolysis-Targeting Chimera) technology – one of the most searched topics in 2024's drug development forums. Researchers are exploring its potential in creating bifunctional molecules that degrade disease-causing proteins, a hot topic in oncology and neurodegenerative disease research.

From a synthetic chemistry perspective, 2-(Chloroacetyl)isoindoline offers distinct advantages in heterocyclic diversification. Its crystalline form (typically white to off-white powder) and moderate solubility in polar organic solvents like DMF or DMSO facilitate various reaction conditions. Analytical data shows characteristic peaks in ¹H NMR (δ 4.85 ppm for –CH₂Cl) and IR spectroscopy (ν 1695 cm^-1 for C=O stretch), providing reliable quality control markers – crucial information frequently searched by QC chemists.

The compound's stability profile warrants special discussion, as this ranks among top queries in chemical handling forums. While stable under inert atmospheres at room temperature, the chloroacetyl group requires protection from moisture to prevent hydrolysis. This property makes it essential for controlled environment applications, particularly in automated synthesis platforms gaining popularity in Industry 4.0 initiatives. Proper storage recommendations (desiccated at 2-8°C) align with best practices shared in recent ACS (American Chemical Society) webinars on compound preservation.

In material science applications, the planar isoindoline structure contributes to π-conjugated systems being investigated for organic semiconductors. Patent literature reveals growing interest in using such derivatives for OLED materials, connecting to the booming demand for flexible displays. The electron-withdrawing chloroacetyl component modifies electronic properties, making this compound relevant in designing novel charge transport materials – a trending topic in advanced materials research publications.

Regulatory aspects of CAS 41910-53-6 show compliance with major chemical inventories (REACH, TSCA), as verified by recent ECHA updates. This information addresses frequent regulatory queries from international suppliers. The compound's environmental fate data (predicted LogP of 1.32) suggests moderate biodegradability, an increasingly important consideration in green chemistry initiatives dominating 2024's research agendas.

Supply chain analytics indicate rising procurement of 2-(Chloroacetyl)isoindoline by CROs (Contract Research Organizations) specializing in fragment-based drug discovery. This correlates with market reports showing 18% annual growth in custom synthesis services. The compound's price fluctuations (current range $120-$150/g for research quantities) reflect its niche application status, a common search parameter among procurement specialists.

Advanced applications emerging in 2024 include using this compound as a precursor for PET (Positron Emission Tomography) tracer development, particularly in neurological imaging probes. This connects to trending searches about "theranostic compounds" – molecules combining therapeutic and diagnostic functions. The ability to introduce ¹⁸F isotopes via the reactive chloroacetyl group makes this derivative valuable in radiochemistry workflows.

Quality specifications for CAS 41910-53-6 typically require ≥97% purity (HPLC), with strict controls on related substances like unreacted chloroacetyl chloride. These parameters mirror current Good Manufacturing Practice (cGMP) expectations for pharmaceutical intermediates, addressing quality assurance questions prevalent in FDA submission guidelines. Analytical method development papers citing this compound often appear in Journal of Pharmaceutical and Biomedical Analysis searches.

The future outlook for 2-(Chloroacetyl)isoindoline appears promising, with patent activity showing a 40% increase in citations since 2020. Its role in developing CDK (Cyclin-Dependent Kinase) inhibitors aligns with oncology market projections. As combinatorial chemistry evolves with AI-assisted molecular design (another highly searched topic), this compound's balanced reactivity profile positions it as a valuable scaffold in virtual screening libraries.